Cas no 82382-20-5 (4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol)

4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol structure
82382-20-5 structure
Product name:4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol
CAS No:82382-20-5
MF:C19H24O3
MW:300.39206
CID:1806644
PubChem ID:158086

4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol
    • 82382-20-5
    • DTXSID001002641
    • Phenol, 4-(1-ethyl-2-(4-hydroxyphenyl)butyl)-2-methoxy-, (R*,S*)-
    • 4-[4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol
    • Inchi: InChI=1S/C19H24O3/c1-4-16(13-6-9-15(20)10-7-13)17(5-2)14-8-11-18(21)19(12-14)22-3/h6-12,16-17,20-21H,4-5H2,1-3H3/t16-,17+/m1/s1
    • InChI Key: FJDSAABTDLGHQF-SJORKVTESA-N
    • SMILES: CCC(C1=CC=C(C=C1)O)C(CC)C2=CC(=C(C=C2)O)OC

Computed Properties

  • Exact Mass: 300.17254462g/mol
  • Monoisotopic Mass: 300.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų
  • XLogP3: 5.1

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